2-(2,5-Dimethyl-pyrrol-1-yl)-3-(1H-indol-3-yl)-propionic acid

• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C17H18N2O2/c1-11-7-8-12(2)19(11)16(17(20)21)9-13-10-18-15-6-4-3-5-14(13)15/h3-8,10,16,18H,9H2,1-2H3,(H,20,21)
• InChI Key: FFVXPJBRPKYVDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C(CC2=CNC3=CC=CC=C32)C(=O)O)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

2-(2,5-Dimethyl-pyrrol-1-yl)-3-(1H-indol-3-yl)-propionic acid, also known as DMIP, is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. DMIP is a small molecule that is structurally similar to the neurotransmitter serotonin, and it has been found to possess a variety of biochemical and physiological effects in laboratory studies.

Scientific Research Applications

Interactions and Molecular Recognition

One study focuses on the interactions within a crystal structure involving a related compound, highlighting the importance of hydrogen bonding in molecular recognition and structural stability. The study by Di (2010) demonstrates how molecules are linked through strong intermolecular hydrogen bonds, forming layers that are crucial for the three-dimensional network within crystals (Di, 2010).

Chemical Synthesis and Reactivity

Research by Roman (2013) presents a method for generating a structurally diverse library of compounds through alkylation and ring closure reactions. This process, starting from a ketonic Mannich base, illustrates the compound's utility in synthesizing a wide range of derivatives, potentially applicable for developing new materials or drugs (Roman, 2013).

Medicinal Chemistry and Drug Development

Another aspect of research involves the development of inhibitors for specific proteins, as demonstrated by Hutchinson et al. (2009). They describe the optimization of a compound leading to significant in vitro and in vivo inhibition of leukotriene synthesis, showcasing the potential of similar compounds in therapeutic applications (Hutchinson et al., 2009).

Advanced Materials and Chemical Properties

The work by Boiadjiev and Lightner (2003) on benzodipyrrinones, which are analogs of xanthobilirubic acid, sheds light on the synthesis and properties of compounds that could be relevant for the development of advanced materials or in photophysical studies. Their research highlights the importance of structural configuration in determining the properties of these compounds (Boiadjiev and Lightner, 2003).